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Compound of Interest

Compound Name: 5-Formyl-2-hydroxybenzonitrile

Cat. No.: B068084

An In-depth Technical Guide to the Safety and Handling of 5-Formyl-2-hydroxybenzonitrile

This document provides a comprehensive overview of the safety and handling protocols for 5-
Formyl-2-hydroxybenzonitrile (CAS No: 73289-79-9), intended for researchers, scientists,
and professionals in drug development. It covers hazard identification, protective measures,
emergency procedures, and handling and storage guidelines based on available safety data.

Chemical Identification and Properties

5-Formyl-2-hydroxybenzonitrile is a solid organic compound utilized as a key intermediate in
the synthesis of pharmaceuticals and agrochemicals.[1] Its distinct functional groups—
aldehyde, hydroxyl, and nitrile—make it a versatile building block in the creation of complex
molecules like benzofurans and coumarins.[1]

Table 1: Physical and Chemical Properties of 5-Formyl-2-hydroxybenzonitrile
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Property Value Source
CAS Number 73289-79-9 [1][2]1[3]
Molecular Formula CsHsNO2 [11[2][3]
Molecular Weight 147.13 g/mol [1112]14]
IUPAC Name 5-formyl-2-hydroxybenzonitrile [2][3]
Synonyms S-Cyano-4- [2]
hydroxybenzaldehyde
Physical Form Solid [3]
Boiling Point 266.9 £ 25.0 °C at 760 mmHg [3]

| Storage Temperature| 2-8°C, stored under inert gas |[1][5] |

Hazard Identification and Classification

This chemical is classified as harmful and requires careful handling to avoid exposure. The

primary hazards are associated with irritation to the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification
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Classification Code Description Source
Signal Word Warning [31[5]
) GHSO07 (Exclamation
Pictogram [31[5]
Mark)

Harmful if swallowed,

Hazard Statements H302+H312+H332 in contact with skin or [5]
if inhaled.
H315 Causes skin irritation. [3]
Causes serious eye
H319 o [3]
irritation.
May cause respirator
H335 o Y _ P Y [3]
irritation.
Precautionary ] ]
P261 Avoid breathing dust.
Statements

Use only outdoors or
P271 in a well-ventilated [5]

area.

| | P280 | Wear protective gloves/protective clothing/eye protection/face protection. |[5] |

Experimental Protocols

Detailed experimental protocols for toxicological studies of 5-Formyl-2-hydroxybenzonitrile
are not available in the reviewed safety data sheets. The hazard classifications are based on
standardized GHS criteria for substances with similar structures or properties.

Safe Handling and Emergency Response Workflow

The following diagram outlines the logical workflow for risk assessment, standard handling, and
emergency procedures associated with 5-Formyl-2-hydroxybenzonitrile.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987f48f3
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987f48f3
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987f48f3
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987f48f3
https://www.sigmaaldrich.com/SG/en/product/chemscenellcpreferredpartner/ciah987f48f3
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.benchchem.com/product/b068084?utm_src=pdf-body
https://www.benchchem.com/product/b068084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Risk Assessment & Planning

|Slart: Handling 5-Fonnyl-2-hydroxybenzonitrile|
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Caption: Workflow for the safe handling and emergency response for 5-Formyl-2-

hydroxybenzonitrile.

First-Aid Measures

Immediate medical attention is crucial in case of exposure. Always show the Safety Data Sheet

(SDS) to the attending medical professional.[6]

Table 3: First-Aid Procedures

Exposure Route

Inhalation

Procedure

Move the victim to fresh
air. If breathing is difficult
or has stopped, provide
artificial respiration. Seek
immediate medical
attention.

Source

[S1e1i71e]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area thoroughly
with soap and plenty of water
for at least 15 minutes. If skin
irritation occurs, get medical

advice.

(510718l

Eye Contact

Rinse cautiously with water for
at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, seek

immediate medical attention.

(516107

| Ingestion | Do NOT induce vomiting.[5][6] Rinse mouth with water and, if the person is

conscious, have them drink one or two glasses of water. Call a physician or poison control

center immediately. [[5][6] |
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Fire-Fighting Measures

In case of a fire involving this substance, specific precautions must be taken.

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam.[5][9]

o Specific Hazards: Combustion emits toxic fumes, including carbon oxides (CO, COz) and
nitrogen oxides (NOXx).[5][9]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[5][9]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment (see Section 8.0). Evacuate unnecessary personnel and prevent access to the
contaminated area.[7] Avoid breathing dust and prevent contact with the substance.

e Environmental Precautions: Do not allow the chemical to enter drains, surface water, or the
sanitary sewer system.[5][9]

o Methods for Clean-up: Sweep up the spilled solid material, avoiding dust formation, and
place it into a suitable, labeled container for disposal.[5][7][9]

Handling and Storage

Proper handling and storage are essential to maintain the chemical's stability and ensure
personnel safety.

Table 4: Handling and Storage Guidelines | Aspect | Recommendation | Source | | :--- | :--- | :---
| | Handling | Use only in a chemical fume hood with sufficient ventilation.[5][7] Avoid all
personal contact, including inhalation and ingestion.[7][10] Do not eat, drink, or smoke when
using this product. Wash hands thoroughly after handling.[7] | | Storage | Store in a cool, dry,
well-ventilated area.[5] Keep the container tightly closed and store under an inert atmosphere,
such as argon.[5] Recommended storage temperature is 2-8 °C.[5] Keep away from
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incompatible materials. | | Incompatible Materials | Strong oxidizing agents, strong acids, strong
bases, and strong reducing agents. |[6][7] |

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are critical for minimizing
exposure risk.

Table 5: Personal Protective Equipment (PPE) Recommendations | Type | Specification |
Source | | :--- | :--- | :--- | | Engineering Controls | Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. Eyewash stations and safety showers must be
readily accessible. |[5][9] | | Eye/Face Protection | Wear chemical safety glasses or goggles
that comply with OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield may
be necessary for splash protection. |[5][9][11] | | Skin Protection | Wear appropriate protective
gloves (e.g., nitrile rubber) and clothing, such as a lab coat, to prevent skin exposure.[5][9][11]
Contaminated clothing should be removed and washed before reuse.[7] | | Respiratory
Protection | If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a particle filter. A self-contained breathing
apparatus may be required in emergencies. |[5][9] |

Stability and Reactivity
o Reactivity: No specific reactivity hazards have been identified.

e Chemical Stability: The substance is stable under normal, recommended storage conditions.

[°]
» Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[6][9]

e Hazardous Decomposition Products: During combustion, hazardous gases such as carbon
monoxide, carbon dioxide, and nitrogen oxides may be produced.[5][9]

Toxicological and Ecological Information

o Toxicological Information: This substance is classified as harmful if swallowed, inhaled, or in
contact with skin.[5] It may cause irritation to the skin, eyes, and respiratory tract.[5][7]
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Symptoms of exposure can include redness and irritation at the site of contact, profuse
watering of the eyes, soreness of the throat, nausea, and vomiting.[5]

o Ecological Information: Do not let the product enter drains or surface water.[9] It should not
be released into the environment.[7]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[2]
Dispose of the contents and container at an approved waste disposal plant.[7] Do not mix with
other waste and handle uncleaned containers as you would the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Formyl-2-hydroxybenzonitrile safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068084#5-formyl-2-hydroxybenzonitrile-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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